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Compound of Interest

Compound Name: N'-Nitrosoanabasine
CAS No.: 37620-20-5
Cat. No.: B013792
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Abstract

N'-Nitrosoanabasine (NAB) is a tobacco-specific nitrosamine (TSNA) found in tobacco
products and smoke. As a member of the N-nitrosamine class of compounds, which are known
for their carcinogenic potential, understanding the toxicological profile of NAB is crucial for
assessing its risk to human health. This technical guide provides a comprehensive overview of
the current knowledge regarding the toxicology of NAB, with a focus on its carcinogenicity,
genotoxicity, metabolism, and mechanisms of action. This document is intended to serve as a
resource for researchers, scientists, and drug development professionals involved in toxicology,
cancer research, and the regulation of tobacco products.

Chemical and Physical Properties

N'-Nitrosoanabasine is a derivative of the tobacco alkaloid anabasine.
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Property Value

Chemical Name 3-(1-nitroso-2-piperidinyl)-pyridine
Synonyms NAB

CAS Number 1133-64-8

Molecular Formula C10H13Ns0

Molecular Weight 191.23 g/mol

Appearance Yellowish oil or solid

Solubilit Soluble in organic solvents such as methanol
olubility _
and dichloromethane

Carcinogenicity

Animal studies have demonstrated the carcinogenic potential of N'-Nitrosoanabasine,
although it is generally considered a weaker carcinogen compared to other TSNASs like N'-
Nitrosonornicotine (NNN) and 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK).

Animal Carcinogenicity Data

The primary target organ for NAB-induced carcinogenicity in rats is the esophagus.

Table 1: Summary of Carcinogenicity Data for N'-Nitrosoanabasine in Fischer Rats

Duration
. Route of
Species/S . of Tumor Tumor Referenc
. Administr Dose .
train . Treatmen  Type Incidence e
ation
t
Male o Hoffmann
) Drinking Total dose: Esophagea
Fischer 30 weeks 1/20 (5%) et al.,
Water 630 mg | tumors
Rats 1975[1][2]

In the same study, NNN administered under identical conditions induced esophageal tumors in
12 out of 20 rats (60%)[1][2].
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Experimental Protocol: Carcinogenicity Bioassay in
Rats (Hoffmann et al., 1975)

o Test Substance: N'-Nitrosoanabasine (NAB), synthesized and purified.
e Animals: Male Fischer rats.
e Administration: NAB was administered in the drinking water.

o Dosage: A total dose of 630 mg of NAB was administered to each rat over the treatment
period.

e Duration: The treatment duration was 30 weeks.

o Control Groups: A positive control group receiving 1,4-dinitrosopiperazine (DNPI), a known
esophageal carcinogen, and a vehicle control group were included.

¢ Observation Period: Animals were observed for the development of tumors for up to 11
months.

e Endpoint: The primary endpoint was the incidence of esophageal tumors, confirmed by
histopathological examination.

Genotoxicity

N'-Nitrosoanabasine has been shown to be mutagenic and clastogenic in in vitro systems,
with its genotoxic activity being dependent on metabolic activation.

In Vitro Genotoxicity Data

Table 2: Summary of In Vitro Genotoxicity Data for N'-Nitrosoanabasine

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b013792/docs?utm_src=pdf-body#toxicological-profile-of-n-nitrosoanabasine-an-in-depth-technical-guide
https://www.benchchem.com/product/b013792/docs?utm_src=pdf-body#toxicological-profile-of-n-nitrosoanabasine-an-in-depth-technical-guide
https://www.benchchem.com/product/b013792/docs?utm_src=pdf-body#toxicological-profile-of-n-nitrosoanabasine-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013792?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check

Availability & Pricing

Test Metabolic Concentrati
Assay L Results Reference
System Activation on Range
V79 cells -
) ) Positive for )
Micronucleus  expressing - ) Liu et al.,
Endogenous Not specified micronucleus
Test human ) ) 2024[3]
induction
CYP1B1/2E1
Significant
P1G-A Gene ) ) )
] -~ induction of Liu et al.,
Mutation C3Acells Endogenous Not specified
gene 2024[3]
Assay _
mutations
Salmonella Salmonella )
o o ) - ] Kamataki et
Mutagenicity typhimurium S9 mix Not specified Mutagenic
_ al., 2002[4]
Assay strains

Experimental Protocol: In Vitro Micronucleus Assay
(Adapted from Liu et al., 2024)

Cell Lines: V79-derived cell lines engineered to express specific human cytochrome P450
enzymes (e.g., CYP1B1/2E1).

Test Compound: N'-Nitrosoanabasine dissolved in a suitable solvent.

Treatment: Cells are exposed to various concentrations of NAB for a defined period, typically

covering one to two cell cycles.

Cytokinesis Block: Cytochalasin B is added to the culture medium to block cytokinesis,

resulting in the accumulation of binucleated cells.

Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific dye

(e.g., Giemsa or a fluorescent DNA stain).

Scoring: The frequency of micronuclei is scored in a predetermined number of binucleated

cells (e.g., 1000-2000 cells) per concentration.
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o Data Analysis: The results are expressed as the number of micronucleated cells per 1000
binucleated cells. Statistical analysis is performed to determine a significant increase in
micronucleus frequency compared to the negative control.

Metabolism and Mechanism of Action

The toxic effects of N'-Nitrosoanabasine are contingent upon its metabolic activation, primarily
mediated by cytochrome P450 (CYP) enzymes. This bioactivation process generates reactive
electrophilic intermediates that can form adducts with cellular macromolecules, including DNA.

Metabolic Activation Pathway

The proposed metabolic activation of NAB involves a-hydroxylation of the piperidine ring. This
process is analogous to the activation of other cyclic nitrosamines.
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Metabolic activation of N'-Nitrosoanabasine.

DNA Adduct Formation

While specific DNA adducts for NAB have not been extensively characterized, it is highly
probable that, similar to NNN, its metabolic activation leads to the formation of pyridyloxobutyl
(POB) DNA adducts. These adducts can mispair during DNA replication, leading to mutations.

Signaling Pathways in NAB-Induced Toxicity

The formation of DNA adducts by NAB metabolites triggers a cellular DNA damage response
(DDR). This complex signaling network aims to repair the DNA damage, arrest the cell cycle to
allow time for repair, or induce apoptosis if the damage is irreparable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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